Cas no 1792190-78-3 (Cyclobutanol, 1-(1-aminopropyl)-)

• Product Name: Cyclobutanol, 1-(1-aminopropyl)-
• CAS No: 1792190-78-3
• MF: C₇H₁₅NO
• MW: 129.200102090836
• CID: 5830719
• PubChem ID: 165786609
• Update Time: 2025-08-04

Cyclobutanol, 1-(1-aminopropyl)- Chemical and Physical Properties

Names and Identifiers

• Cyclobutanol, 1-(1-aminopropyl)-
• EN300-1638380
• 1792190-78-3
• 1-(1-aminopropyl)cyclobutan-1-ol

• Inchi： 1S/C7H15NO/c1-2-6(8)7(9)4-3-5-7/h6,9H,2-5,8H2,1H3
• InChI Key： ZXJZTIHWXYPGTE-UHFFFAOYSA-N
• SMILES： C1(C(N)CC)(O)CCC1

Computed Properties

• Exact Mass: 129.115364102g/mol
• Monoisotopic Mass: 129.115364102g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 99.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 46.2Ų

Experimental Properties

• Density: 1.057±0.06 g/cm3(Predicted)
• Boiling Point: 206.1±13.0 °C(Predicted)
• pka: 13.01±0.20(Predicted)

Additional information on Cyclobutanol, 1-(1-aminopropyl)-

Cyclobutanol, 1-(1-aminopropyl)- (CAS No. 1792190-78-3): A Comprehensive Overview in Modern Chemical and Pharmaceutical Research

Cyclobutanol, 1-(1-aminopropyl)-, identified by its unique Chemical Abstracts Service (CAS) number 1792190-78-3, is a compound of significant interest in the realms of organic chemistry and pharmaceutical innovation. This heterocyclic alcohol, characterized by a cyclobutane ring substituted with a propylamine moiety, has garnered attention due to its structural versatility and potential biological activities. The integration of this molecule into research frameworks reflects the ongoing evolution in drug discovery and molecular design, leveraging advanced synthetic methodologies and computational approaches.

The structural motif of Cyclobutanol, 1-(1-aminopropyl)- combines the rigidity of the cyclobutane ring with the reactivity of the primary amine group. This dual functionality positions it as a valuable intermediate in the synthesis of more complex pharmacophores. The cycloalkane core imparts a degree of metabolic stability, while the propylamine side chain offers opportunities for further derivatization, including the formation of amides, ureas, and other bioactive entities. Such structural attributes make it a compelling candidate for exploring novel therapeutic strategies.

In recent years, there has been a surge in research focused on developing small molecules capable of modulating biological pathways associated with neurological disorders. The< strong>Cyclobutanol, 1-(1-aminopropyl)- scaffold has been explored as a potential lead compound in this context. Its ability to interact with various targets, such as enzymes and receptors, has prompted investigations into its pharmacological profile. Preliminary studies suggest that derivatives of this compound may exhibit properties relevant to conditions like neurodegeneration and cognitive dysfunction. These findings underscore the importance of< strong>Cyclobutanol, 1-(1-aminopropyl)- as a building block for next-generation therapeutics.

The synthesis of< strong>Cyclobutanol, 1-(1-aminopropyl)- represents another area where modern chemical techniques have made significant advancements. Traditional methods often relied on multi-step sequences involving harsh reagents and low yields. However, contemporary approaches employ catalytic systems that enhance efficiency and selectivity. For instance, transition metal-catalyzed cross-coupling reactions have enabled the construction of the cyclobutane ring with precision. Additionally, asymmetric synthesis techniques have been utilized to introduce chirality into the molecule, which is critical for achieving enantiomerically pure compounds with desired biological activities.

The pharmaceutical industry's emphasis on personalized medicine has also influenced research directions involving< strong>Cyclobutanol, 1-(1-aminopropyl)-. High-throughput screening (HTS) methodologies have been employed to identify derivatives with enhanced efficacy or reduced toxicity profiles. Computational modeling plays a pivotal role in predicting molecular interactions and optimizing lead compounds before experimental validation. These integrative strategies highlight how< strong>Cyclobutanol, 1-(1-aminopropyl)- fits into broader efforts to accelerate drug development pipelines.

Beyond its applications in medicinal chemistry,< strong>Cyclobutanol, 1-(1-aminopropyl)- has found utility in material science and industrial processes. Its unique solubility characteristics make it a potential candidate for use as a solvent or additive in chemical reactions requiring specific polarity profiles. Furthermore, its stability under various conditions enhances its suitability for large-scale manufacturing processes where consistency is paramount.

The future prospects for< strong>Cyclobutanol, 1-(1-aminopropyl)- are promising, given its structural features and versatility. Continued exploration into its derivatives will likely uncover novel applications across multiple domains. As synthetic methodologies evolve and computational tools become more sophisticated, the potential for discovering new uses for this compound will expand exponentially.